Cas no 120713-82-8 (2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-3-fluoro-a-D-erythro-pentofuranosyl)-5-propyl-)

2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-3-fluoro-a-D-erythro-pentofuranosyl)-5-propyl- structure
120713-82-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-3-fluoro-a-D-erythro-pentofuranosyl)-5-propyl-
CAS No:120713-82-8
MF:C12H17FN2O4
MW:272.272786855698
CID:166734
PubChem ID:452255
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-3-fluoro-a-D-erythro-pentofuranosyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-3-fluoro-a-D-erythro-pentofuranosyl)-5-propyl-
    • 1-[(2S,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-propylpyrimidine-2,4-dione
    • 1-(3-Fluoro-2,3-dideoxy-.alpha.-D-ribofuranosyl)-5-propyluracil
    • 1-(3-Fluoro-2,3-dideoxy-alpha-D-ribofuranosyl)-5-propyluracil
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-3-fluoro-.alpha.-D-erythro-pentofuranosyl)-5-propyl-
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-3-fluoro-alpha-D-erythro-pentofuranosyl)-5-propyl-
    • DTXSID60152973
    • 120713-82-8
    • VSA 409
    • SCHEMBL9408673
    • VSA 419
    • 1-[(2S,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-propyl-pyrimidine-2,4-dione
    • Inchi: 1S/C12H17FN2O4/c1-2-3-7-5-15(12(18)14-11(7)17)10-4-8(13)9(6-16)19-10/h5,8-10,16H,2-4,6H2,1H3,(H,14,17,18)/t8-,9+,10-/m0/s1
    • InChI Key: RKVXJCQNTSYKJO-AEJSXWLSSA-N
    • SMILES: F[C@@H]1[C@@H](CO)O[C@@H](C1)N1C(NC(C(CCC)=C1)=O)=O

Computed Properties

  • Exact Mass: 272.11723519g/mol
  • Monoisotopic Mass: 272.11723519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.9Ų
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